3-{[(6-CHLORO-2H-1,3-BENZODIOXOL-5-YL)METHYL]SULFANYL}-5-(FURAN-2-YL)-4-(PROP-2-EN-1-YL)-4H-1,2,4-TRIAZOLE

• IUPAC Name: 3-[(6-chloro-1,3-benzodioxol-5-yl)methylsulfanyl]-5-(furan-2-yl)-4-prop-2-enyl-1,2,4-triazole
• InChI: InChI=1S/C17H14ClN3O3S/c1-2-5-21-16(13-4-3-6-22-13)19-20-17(21)25-9-11-7-14-15(8-12(11)18)24-10-23-14/h2-4,6-8H,1,5,9-10H2
• InChI Key: MXOOVMJYPXCASI-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC2=CC3=C(C=C2Cl)OCO3)C4=CC=CO4
• Molecular Formula: C17H14ClN3O3S
• Molecular Weight: 375.8 g/mol

Description

3-{[(6-Chloro-2H-1,3-benzodioxol-5-yl)methyl]sulfanyl}-5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole is a complex organic compound that features a unique combination of functional groups, including a benzodioxole ring, a furan ring, and a triazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(6-chloro-2H-1,3-benzodioxol-5-yl)methyl]sulfanyl}-5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole typically involves multiple steps:

Formation of the Benzodioxole Ring: This can be achieved by reacting catechol with disubstituted halomethanes.

Introduction of the Chlorine Atom: Chlorination of the benzodioxole ring is performed using reagents such as thionyl chloride or phosphorus pentachloride.

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving hydrazine derivatives and appropriate aldehydes or ketones.

Attachment of the Furan Ring: The furan ring can be introduced via a coupling reaction, often using palladium-catalyzed cross-coupling methods.

Final Assembly: The final compound is assembled through a series of substitution and coupling reactions, ensuring the correct positioning of all functional groups.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and automation to scale up the process efficiently.

Chemical Reactions Analysis

Types of Reactions

3-{[(6-Chloro-2H-1,3-benzodioxol-5-yl)methyl]sulfanyl}-5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole can undergo various types of chemical reactions:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using hydrogenation or metal hydrides, resulting in reduced forms of the compound.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Hydrogen gas with a palladium catalyst, lithium aluminum hydride, or sodium borohydride.

Substitution: Halogenating agents, nucleophiles, and electrophiles under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

3-{[(6-Chloro-2H-1,3-benzodioxol-5-yl)methyl]sulfanyl}-5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as an anticancer agent, with research focusing on its ability to inhibit specific enzymes or pathways involved in cancer cell proliferation.

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules, enabling the development of new materials and pharmaceuticals.

Materials Science: The unique combination of functional groups makes it a candidate for the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-{[(6-chloro-2H-1,3-benzodioxol-5-yl)methyl]sulfanyl}-5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole involves its interaction with molecular targets such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist . The specific pathways involved depend on the biological context and the target of interest.

Comparison with Similar Compounds

Similar Compounds

1,3-Benzodioxole: A simpler compound with a similar benzodioxole ring structure.

Furan-2-yl Compounds: Compounds containing the furan ring, which are known for their aromatic properties.

Triazole Derivatives: Compounds with the triazole ring, which are widely studied for their biological activities.

Uniqueness

3-{[(6-Chloro-2H-1,3-benzodioxol-5-yl)methyl]sulfanyl}-5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole is unique due to its combination of three distinct functional groups, each contributing to its overall chemical and biological properties